Cas no 34047-66-0 (2-Acetamido-2-deoxy-D-glucuronic Acid)

• Product name: 2-Acetamido-2-deoxy-D-glucuronic Acid
• CAS No: 34047-66-0
• MF: C₈H₁₃NO₇
• MW: 235.19100
• CID: 918715
• PubChem ID: 73494

2-Acetamido-2-deoxy-D-glucuronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(acetylamino)-2-deoxy-D-glucuronic acid
• 2-Acetamido-2-deoxy-D-glucuronic Acid
• POLYSACCHARIDE Y-4163
• D-Glucuronic acid, 2-(acetylamino)-2-deoxy-
• NSC 256961
• 34047-66-0
• SCHEMBL9075213
• starbld0001071
• (2S,3S,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexanoic acid
• (2S,3S,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxo-hexanoic acid
• NSC256961
• N-Acetylglucosaminuronic acid

• Inchi： InChI=1S/C8H13NO7/c1-3(11)9-4(2-10)5(12)6(13)7(14)8(15)16/h2,4-7,12-14H,1H3,(H,9,11)(H,15,16)/t4-,5+,6-,7-/m0/s1
• InChI Key： MQWZJOSNNICZJE-VZFHVOOUSA-N
• SMILES： CC(=O)NC(C=O)C(C(C(C(=O)O)O)O)O

Computed Properties

• Exact Mass: 235.06900
• Monoisotopic Mass: 235.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: _2.6

Experimental Properties

• Density: 1.542
• Boiling Point: 733.6°C at 760 mmHg
• Flash Point: 397.4°C
• Refractive Index: 1.554
• PSA: 144.16000
• LogP: -2.75180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives

Additional information on 2-Acetamido-2-deoxy-D-glucuronic Acid

Comprehensive Guide to 2-(Acetylamino)-2-deoxy-D-glucuronic Acid (CAS No. 34047-66-0): Properties, Applications, and Research Insights

2-(Acetylamino)-2-deoxy-D-glucuronic acid (CAS No. 34047-66-0) is a specialized carbohydrate derivative with significant relevance in biochemical and pharmaceutical research. This compound, often referred to as N-acetylglucosaminuronic acid, serves as a critical intermediate in the synthesis of complex polysaccharides and glycoconjugates. Its unique structure, featuring an acetylated amino group and a carboxylic acid functionality, makes it invaluable for studying enzymatic pathways and designing novel biomaterials.

The growing interest in glycosaminoglycans (GAGs) and their role in tissue engineering has propelled research into precursors like 2-(acetylamino)-2-deoxy-D-glucuronic acid. Scientists are particularly intrigued by its potential applications in drug delivery systems and wound healing formulations, aligning with current trends in precision medicine and regenerative therapies. Recent studies published in journals like Carbohydrate Research highlight its utility in modifying hyaluronic acid derivatives for enhanced bioactivity.

From a chemical perspective, 34047-66-0 exhibits fascinating properties that merit discussion. The compound's water solubility and pH-dependent charge characteristics make it suitable for various bioconjugation strategies. Researchers frequently employ it in enzymatic assays to investigate glycosyltransferase activities, addressing common search queries about carbohydrate-active enzymes. Its stability under physiological conditions has also sparked interest in developing diagnostic probes for glycosylation disorders.

The pharmaceutical industry recognizes 2-(acetylamino)-2-deoxy-D-glucuronic acid as a versatile building block for glycodrugs. With increasing searches for targeted cancer therapies, this compound's role in constructing tumor-specific antigen mimics has gained attention. Patent analyses reveal its incorporation in vaccine adjuvants and immunomodulatory compounds, particularly for enhancing immune responses against carbohydrate-based pathogens.

Quality control of CAS 34047-66-0 involves rigorous HPLC analysis and spectroscopic characterization, topics frequently searched by analytical chemists. The compound typically appears as a white to off-white crystalline powder with ≥95% purity for research applications. Storage recommendations emphasize protection from moisture at -20°C, reflecting its hygroscopic nature – a practical consideration often queried by laboratory personnel.

Emerging applications in biomedical imaging have expanded the utility of this glucuronic acid derivative. Researchers are developing MRI contrast agents by conjugating 34047-66-0 with gadolinium complexes, capitalizing on its excellent chelation properties. This aligns with growing public interest in non-invasive diagnostic tools, making such content highly relevant for SEO optimization in the medical research sector.

The synthesis of 2-(acetylamino)-2-deoxy-D-glucuronic acid typically involves selective oxidation of corresponding N-acetylglucosamine precursors, a process detailed in organic chemistry forums. Recent methodological improvements using TEMPO-mediated oxidation have enhanced yields while minimizing side reactions – technical details frequently searched by synthetic chemists working with sugar derivatives.

Market analysis indicates steady demand for CAS 34047-66-0 among contract research organizations and academic institutions. Pricing trends reflect its status as a high-value specialty chemical, with current focus on scalable production methods to support glycobiology research expansion. Industry reports correlate this with the broader growth of the life science reagents market, projected to exceed $30 billion by 2025.

Environmental and safety profiles of 2-(acetylamino)-2-deoxy-D-glucuronic acid show excellent compatibility with green chemistry principles. The compound's biodegradability and low toxicity make it attractive for sustainable applications, addressing increasing searches for eco-friendly biomaterials. This aspect particularly resonates with researchers developing marine-derived pharmaceuticals and algae-based polymers.

Future research directions for 34047-66-0 may explore its potential in 3D bioprinting inks or as a modifier for smart hydrogels – cutting-edge areas generating substantial online interest. The compound's ability to influence cell-matrix interactions positions it well for advancements in organoid technology and stem cell differentiation protocols, topics dominating recent scientific literature searches.